Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C22H25NO5/c1-4-26-22(25)20-18-12-17(27-14-16(24)13-23(2)3)10-11-19(18)28-21(20)15-8-6-5-7-9-15/h5-12,16,24H,4,13-14H2,1-3H3
• InChI Key: YJLYTSUDDPXUPO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC(CN(C)C)O)C3=CC=CC=C3
• Molecular Formula: C22H25NO5
• Molecular Weight: 383.4 g/mol

Description

Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate, also known as DMABF, is a chemical compound with potential applications in scientific research.

Mechanism of Action

Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate is believed to work by binding to specific receptors in the brain, such as the dopamine D2 receptor and the serotonin 5-HT2A receptor. This binding leads to changes in the activity of neurons, which can be visualized using fluorescence microscopy.
Biochemical and Physiological Effects
Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate has been shown to have a number of biochemical and physiological effects in the brain. For example, it has been shown to increase the release of dopamine and serotonin, two neurotransmitters that play a key role in regulating mood, motivation, and reward. Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate has also been shown to modulate the activity of ion channels in neurons, which can affect their excitability and firing patterns.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate in lab experiments is its high selectivity for specific receptors in the brain. This allows researchers to target specific neuronal populations and study their activity in detail. However, one limitation of using Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate is its relatively low photostability, which can limit its usefulness in long-term imaging experiments.

Future Directions

There are a number of potential future directions for research involving Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate. One area of interest is the development of new fluorescent dyes based on the Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate structure, with improved photostability and other properties. Another area of interest is the use of Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate in combination with other imaging techniques, such as optogenetics and calcium imaging, to study neuronal activity in more detail. Finally, the potential therapeutic applications of Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate and related compounds in the treatment of neurological disorders such as Parkinson's disease and depression are also an area of ongoing research.

Synthesis Methods

Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate can be synthesized through a multi-step process involving the reaction of 2-phenylbenzofuran-3-carboxylic acid with N,N-dimethylaminoethyl chloride hydrochloride, followed by esterification with ethanol in the presence of a catalyst. The final product is obtained through a purification process using column chromatography.

Scientific Research Applications

Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been used as a fluorescent dye to label and visualize neuronal cells, enabling researchers to study the morphology and connectivity of neurons in vitro and in vivo. Ethyl 5-[3-(dimethylamino)-2-hydroxypropoxy]-2-phenyl-1-benzofuran-3-carboxylate has also been used as a tool to investigate the role of specific neurotransmitters in the brain, such as dopamine and serotonin.